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Compound of Interest |

Sodium 3-chloro-2-

Compound Name: hydroxypropanesulphonate
hemihydrate

CAS No.: 143218-48-8

Cat. No.: B130067

Get Quote

Sodium 3-chloro-2-hydroxypropanesulphonate (SCHS), often found in its stable hemihydrate

form, is a pivotal organosulfur compound whose strategic importance lies in its trifunctional
molecular architecture. Possessing a reactive chlorine atom, a hydroxyl group, and a
hydrophilic sulfonate group, SCHS serves as a highly versatile building block in advanced
chemical synthesis.[1] Its primary value is realized in its role as a precursor for a wide array of
specialty chemicals.[2]

Industrially, SCHS is a key starting material for the production of specialized anionic, cationic,
and zwitterionic surfactants used in detergents, personal care products, and industrial cleaners.
[2] In polymer science, it is employed to introduce ionic functionalities into polymer backbones,
enhancing properties like water dispersibility, thermal stability, and ionic conductivity for
applications in resins, coatings, and water treatment membranes. Furthermore, it finds utility in
the textile and paper industries as a component in antistatic agents and dispersants, and as an
intermediate in pharmaceutical and agrochemical manufacturing.[3] This guide provides a
comprehensive overview of the predominant synthesis methodology, grounded in fundamental
chemical principles and validated through established protocols.
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Core Synthesis Methodology: Nucleophilic Epoxide
Ring-Opening

The most prevalent and industrially viable method for synthesizing Sodium 3-chloro-2-
hydroxypropanesulphonate is the reaction between epichlorohydrin (ECH) and a sulfite source,
typically sodium bisulfite (NaHSOs).[1][4][5] This reaction is a classic example of a nucleophilic
addition, where the epoxide ring of ECH is opened by the sulfite ion.

Reaction Mechanism and Causality

The underlying mechanism is initiated by the nucleophilic attack of the sulfur atom from the
bisulfite ion on one of the carbon atoms of the epoxide ring in epichlorohydrin. The epoxide ring
is strained and thus susceptible to ring-opening reactions. The carbon atoms adjacent to the
oxygen are electron-deficient (electrophilic) due to the electronegativity of the oxygen atom,
making them prime targets for nucleophiles. The reaction proceeds in an agueous medium,
where sodium bisulfite provides the nucleophilic sulfite species. The process results in the
formation of a stable carbon-sulfur bond and the generation of a hydroxyl group, yielding the
target molecule.[1][6]

Reactants

(Epichlorohydrin (ECH)) —( Sodium Bisulfite (NaHSOs) )

Electrophile Nucleophile

Nucleophilic
Ring-Opening

Forms C-S Bond

Product

(Sodium 3-ch|oro-2-hydroxypropanesulphonate)
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Caption: Core reaction mechanism for SCHS synthesis.

Critical Parameters and Field-Proven Insights

Optimizing the synthesis of SCHS requires precise control over several key experimental
variables. The rationale behind these choices is crucial for maximizing yield, ensuring purity,
and maintaining process safety.
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Parameter Recommended Setting

Scientific Rationale &
Expert Insight

Epichlorohydrin (ECH) &

Primary Reactants ) o
Sodium Bisulfite (NaHSO3)

ECH provides the three-carbon
backbone with the chloro and
eventual hydroxyl groups.
NaHSOs is the most common
sulfonate source due to its
reactivity and availability.
Sodium metabisulfite can also
be used as it forms bisulfite in
water.[4][5]

Molar Ratio ~1:1to 1:1.4 (NaHSOs:ECH)

A slight excess of
epichlorohydrin may be used
to ensure complete
consumption of the bisulfite.[7]
However, some protocols use
a slight excess of bisulfite to
drive the reaction to
completion and minimize
residual ECH.[8]

Solvent Deionized Water

Water is the ideal solvent as it
readily dissolves the sodium
bisulfite salt and facilitates the
reaction in a single phase. It is
also non-flammable and cost-
effective.[4][5]

Reaction Temperature 70-90°C

The reaction is exothermic.
Maintaining a temperature
around 80°C provides
sufficient activation energy for
a high reaction rate without
promoting significant side
reactions or product
decomposition.[4][5][9]
Vigorous agitation and
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controlled addition of ECH are

essential to dissipate heat.

The addition of a small molar
percentage of sodium sulfite to
the bisulfite can significantly
accelerate the reaction and
) ) ] lead to higher conversion rates
] Optional: Sodium Sulfite, ]
Catalysis by buffering the system.[9] For
Phase-Transfer Catalysts

heterogeneous systems,
phase-transfer catalysts like
tetrabutylammonium bromide
(TBAB) can enhance the

reaction rate.[7][8]

Crucial for safety and
temperature management. The
exothermic nature of the ring-

ECH Addition Slow, Dropwise opening requires slow addition
of ECH to the heated bisulfite
solution to prevent a runaway
reaction.[4][5]

Typically, ECH is added over
several hours, followed by an
additional stirring period to

] ] ensure the reaction goes to

Reaction Time 1-4 hours ] ]

completion.[4][5] Microwave-
assisted synthesis can
dramatically reduce this time to

under 30 minutes.[7]

Validated Experimental Protocol

This protocol describes a standard laboratory-scale synthesis of Sodium 3-chloro-2-
hydroxypropanesulphonate. All operations involving epichlorohydrin must be conducted in a
well-ventilated chemical fume hood with appropriate personal protective equipment (PPE),
including safety goggles, a lab coat, and chemical-resistant gloves.
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Materials & Equipment
o Epichlorohydrin (ECH), 299%

e Sodium Bisulfite (NaHSOs)

e Deionized Water

o Ethanol (for washing)

e Three-neck round-bottom flask
» Condenser

e Dropping funnel

o Magnetic stirrer with hotplate

e Thermometer

 Ice-water bath

Buichner funnel and vacuum flask

Step-by-Step Methodology

o Reagent Preparation: In a three-neck flask equipped with a condenser, dropping funnel, and
thermometer, prepare an aqueous solution of sodium bisulfite. For a 1-mole scale reaction,
dissolve 104 g (1 mole) of sodium bisulfite in approximately 120 mL of deionized water.[4][5]

» Heating: Begin stirring the solution and heat the mixture to approximately 80°C using the
hotplate.[4][5]

» Epichlorohydrin Addition: Once the temperature is stable, slowly add 93 g (1 mole) of
epichlorohydrin dropwise from the dropping funnel over a period of about 3 hours. Maintain
vigorous stirring and use an ice-water bath as needed to keep the reaction temperature
stable at ~80°C.[4][5]
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Reaction Completion: After the addition is complete, continue to stir the mixture at 80°C for
an additional hour to ensure maximum conversion.[4][5]

Crystallization and Isolation: Turn off the heat and allow the mixture to cool slowly to room
temperature (~20°C). As it cools, the solid product will crystallize out of the solution. The
flask can be placed in an ice-water bath to maximize precipitation.[4][8]

Filtration and Washing: Filter the solid product using a Buichner funnel under vacuum. Wash
the collected crystals with cold ethanol to remove any unreacted starting materials and
water-soluble impurities.[8]

Drying: Dry the white crystalline product in a vacuum oven at a moderate temperature to
obtain Sodium 3-chloro-2-hydroxypropanesulphonate, which may be in its hemihydrate form.
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1. Prepare NaHSOs Solution
in Reaction Flask

:

2. Heat Solution to 80°C
with Stirring

l

3. Add Epichlorohydrin
Dropwise (3 hrs)
(Maintain 80°C)

4. Stir for 1 Hour
at 80°C

5. Cool to ~20°C
to Induce Crystallization

:

6. Filter Solid Product
(Vacuum Filtration)

7. Wash Crystals
with Cold Ethanol
8. Dry Product
(Vacuum Oven)

Final Product:
SCHS Hemihydrate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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